6-fluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 6-fluoro-1,3-diphenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C22H14FN3/c23-19-13-7-12-17-21(19)24-14-18-20(15-8-3-1-4-9-15)25-26(22(17)18)16-10-5-2-6-11-16/h1-14H
• InChI Key: LZKYDQHXLWUHAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C3=C4C=CC=C(C4=NC=C32)F)C5=CC=CC=C5
• Molecular Formula: C22H14FN3
• Molecular Weight: 339.4 g/mol

Description

6-fluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline is a compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. These are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines, including this compound, has been extensively studied. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced.

Molecular Structure Analysis

The molecular structure of 1H-pyrazolo[3,4-b]quinolines consists of a pyrazole and quinoline fragment. The structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]quinolines have been systematized according to the method to assemble the pyrazolopyridine system. The advantages and drawbacks of each method are considered.

Scientific Research Applications

6-fluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline has been studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been studied for its ability to act as an agonist for the benzodiazepine receptor, as well as its potential to be used in the treatment of various neurological conditions. In addition, this compound has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties.

Mechanism of Action

Target of Action

Similar compounds have shown significant activity against various cancer cells

Mode of Action

It is known that similar compounds interact with their targets, leading to changes that can inhibit the growth of cancer cells . The specific interactions and resulting changes caused by this compound require further investigation.

Biochemical Pathways

Related compounds have been shown to affect various biochemical pathways involved in cell growth and proliferation

Result of Action

Similar compounds have shown significant activity against various cancer cells , suggesting that this compound may also have potent anti-cancer effects

Advantages and Limitations for Lab Experiments

The use of 6-fluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline in laboratory experiments has several advantages and limitations. One of the major advantages is that it can be synthesized relatively easily, which makes it a cost-effective option. Additionally, this compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer properties. However, one of the major limitations is that the mechanism of action of this compound is not yet fully understood, which can make it difficult to predict the exact effects of the compound.

Future Directions

The potential applications of 6-fluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline in scientific research are vast, and there are numerous future directions that can be explored. One of the main areas of research is the development of new synthesis methods that can produce this compound in higher yields and with improved purity. Additionally, further research into the mechanism of action of this compound could lead to the development of new therapeutic treatments for various neurological conditions. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new drugs for the treatment of various diseases. Finally, further research into the anti-inflammatory, anti-oxidant, and anti-cancer properties of this compound could lead to new treatments for a variety of conditions.

Synthesis Methods

6-fluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline can be synthesized using a variety of methods. One of the most common methods involves the use of a palladium catalyst to reduce the nitro group of the compound to an amino group, followed by a reaction with a 2-fluoro-1,3-diphenyl-1H-pyrazole-4-carboxylic acid. This method has been found to be effective in producing this compound in high yields. Other methods of synthesis involve the use of a Grignard reagent, a Wittig reaction, or a condensation reaction.